1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 1-(2-ethylphenyl)-5-methyl-N-naphthalen-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H21N3O/c1-3-17-9-5-7-14-22(17)26-16(2)20(15-24-26)23(27)25-21-13-8-11-18-10-4-6-12-19(18)21/h4-15H,3H2,1-2H3,(H,25,27)
• InChI Key: VHQLJCLOXWJDSQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=CC=CC4=CC=CC=C43)C

Description

1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide, also known as JNJ-42041935, is a pyrazole-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of selective orexin receptor antagonists and has been studied extensively for its effects on the central nervous system.

Mechanism of Action

1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide selectively binds to and blocks the activity of the orexin receptors in the brain. Orexin is a neuropeptide that plays a critical role in regulating wakefulness and arousal. By blocking the activity of orexin receptors, 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide decreases wakefulness and promotes sleep.
Biochemical and Physiological Effects:
1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been demonstrated to decrease wakefulness and increase sleep time. Additionally, 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction. It has also been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide is its high selectivity for orexin receptors, which allows for more precise targeting of these receptors in the brain. However, one limitation of 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide is its relatively low potency compared to other orexin receptor antagonists. This can make it more difficult to achieve therapeutic effects at lower doses.

Future Directions

Future research on 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide could focus on its potential use in the treatment of other neurological and psychiatric disorders, such as depression and schizophrenia. Additionally, further studies could investigate the long-term effects of 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide on sleep and wakefulness, as well as its potential for abuse and addiction. Finally, future research could explore the use of 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide in combination with other drugs for more effective treatment of certain disorders.

Synthesis Methods

The synthesis of 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 2-ethylbenzaldehyde and 1-naphthylamine to form 1-(2-ethylphenyl)-1-naphthylamine. This intermediate is then reacted with methyl acrylate to produce 1-(2-ethylphenyl)-5-methyl-1-naphthylamine. The final step involves the reaction of the intermediate with 4-chloropyrazole to form 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide.

Scientific Research Applications

1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. Its selective orexin receptor antagonism has been shown to have beneficial effects in the treatment of sleep disorders, addiction, and anxiety. Additionally, 1-(2-ethylphenyl)-5-methyl-N-(1-naphthyl)-1H-pyrazole-4-carboxamide has been investigated for its potential use in the treatment of obesity and metabolic disorders.